Cas no 73340-78-0 (Adenosine, 8-phenyl-)
Adenosine, 8-phenyl- structure
Product Name:Adenosine, 8-phenyl-
CAS No:73340-78-0
MF:C16H17N5O4
MW:343.337282896042
CID:575386
PubChem ID:336708
Update Time:2025-04-19
Adenosine, 8-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 8-phenyl-
- 2-(6-amino-8-phenylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 2-(6-amino-8-phenyl-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 8-Phenyl-adenosin
- 8-phenyl-adenosine
- 8-Phenyladenosine
- AC1L7K6S
- CHEBI:297687
- NCI60_003146
- NSC351730
- DTXSID50319917
- CHEMBL332282
- (2R,3R,4S,5R)-2-(6-amino-8-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- MLS003389481
- SMR002049131
- 73340-78-0
- NSC-351730
-
- Inchi: 1S/C16H17N5O4/c17-13-10-15(19-7-18-13)21(14(20-10)8-4-2-1-3-5-8)16-12(24)11(23)9(6-22)25-16/h1-5,7,9,11-12,16,22-24H,6H2,(H2,17,18,19)
- InChI Key: VPKLCUYVISQZJY-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C2=C(C(N)=NC=N2)N=C1C1C=CC=CC=1)O)O
Computed Properties
- Exact Mass: 343.12821
- Monoisotopic Mass: 343.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.75
- Boiling Point: 722.2°C at 760 mmHg
- Flash Point: 390.6°C
- Refractive Index: 1.816
- PSA: 139.54
- LogP: 0.26820
Adenosine, 8-phenyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
73340-78-0 (Adenosine, 8-phenyl-) Related Products
- 144456-24-6(Adenosine, 2-(3-chlorophenyl)-)
- 37151-14-7(Adenosine, 2-phenyl-(9CI))
- 37151-17-0(Adenosine,2-(4-methoxyphenyl)- (9CI))
- 172945-44-7(Adenosine, 8-phenyl-, 2',3',5'-triacetate (9CI))
- 73340-79-1(Adenosine, 8-(4-fluorophenyl)-)
- 56973-12-7(8-Methyladenosine)
- 86408-35-7(N-(deoxyadenosin-8-yl)-4-aminobiphenyl)
- 144456-23-5(Adenosine, 2-(3-methylphenyl)-)
- 833445-95-7(Adenosine, 8-(3-chlorophenyl)-)
- 73340-80-4(Adenosine, 8-(4-methoxyphenyl)-)
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